Cas no 67473-36-3 (17α-Cyanomethyl-19-nortestosterone)

• Product Name: 17α-Cyanomethyl-19-nortestosterone
• CAS No: 67473-36-3
• MF: C₂₀H₂₇NO₂
• MW: 313.433885812759
• CID: 966083
• PubChem ID: 15158993
• Update Time: 2025-04-19

17α-Cyanomethyl-19-nortestosterone Chemical and Physical Properties

Names and Identifiers

• 17 alpha-cyanomethyl-19-nortestosterone
• 17α-Cyanomethyl-19-nortestosterone
• 17α-Cyanomethyl-17β-hydroxyestr-4-en-3-one
• Dienogest EP Impurity F (Dienogest Impurity pound(c)
• CS-0166045
• 17-Cmnt
• 2-[(8R,9S,10R,13S,14S,17R)-17-hydroxy-13-methyl-3-oxo-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl]acetonitrile
• SCHEMBL9226144
• 17alpha-Cyanomethyl-19-nortestosterone
• 19-Norpregn-4-ene-21-nitrile, 17-hydroxy-3-oxo-, (17alpha)-
• 67473-36-3
• 17?-Cyanomethyl-19-nortestosterone

• Inchi： 1S/C20H27NO2/c1-19-8-6-16-15-5-3-14(22)12-13(15)2-4-17(16)18(19)7-9-20(19,23)10-11-21/h12,15-18,23H,2-10H2,1H3/t15-,16+,17+,18-,19-,20+/m0/s1
• InChI Key： MGEXGMZKAAFZNS-JBKQDOAHSA-N
• SMILES： O[C@@]1(CC#N)CC[C@H]2[C@@H]3CCC4=CC(CC[C@@H]4[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 313.204
• Monoisotopic Mass: 313.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 61.1A^2

Experimental Properties

• Density: 1.17
• Boiling Point: 516.2°C at 760 mmHg
• Flash Point: 266°C
• Refractive Index: 1.571
• PSA: 61.09000
• LogP: 3.77298